Cas no 1805401-87-9 (2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-4-acetonitrile)

• Product Name: 2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-4-acetonitrile
• CAS No: 1805401-87-9
• MF: C₉H₇ClF₂N₂O
• MW: 232.614487886429
• CID: 4804811
• Update Time: 2025-10-29

2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-4-acetonitrile

• Inchi： 1S/C9H7ClF2N2O/c10-4-6-8(9(11)12)5(1-2-13)3-7(15)14-6/h3,9H,1,4H2,(H,14,15)
• InChI Key： BQUNFSCXFXLPJI-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(F)F)C(CC#N)=CC(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 392
• XLogP3: 0
• Topological Polar Surface Area: 52.9

Additional information on 2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-4-acetonitrile

Professional Introduction to 2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-4-acetonitrile (CAS No. 1805401-87-9)

2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-4-acetonitrile is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, identified by its CAS number 1805401-87-9, represents a critical intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the presence of both chloromethyl and difluoromethyl substituents, make it a versatile building block for developing novel therapeutic agents.

The compound's molecular structure, characterized by a pyridine core with additional functional groups, positions it as a valuable candidate for further chemical modifications. These modifications can be tailored to enhance specific pharmacological properties, such as binding affinity, metabolic stability, and selectivity. In recent years, there has been a growing interest in exploring the potential of such heterocyclic compounds in drug discovery, particularly due to their ability to interact with biological targets in complex ways.

One of the most compelling aspects of 2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-4-acetonitrile is its role in the development of small-molecule inhibitors. These inhibitors are designed to modulate the activity of enzymes and receptors involved in various disease pathways. For instance, studies have shown that derivatives of this compound exhibit promising activity against enzymes implicated in cancer and inflammatory diseases. The chloromethyl moiety, in particular, serves as a reactive handle for further functionalization, allowing chemists to introduce additional pharmacophores or linkers.

The difluoromethyl group is another key feature that contributes to the compound's appeal. This substituent has been widely recognized for its ability to improve metabolic stability and binding affinity in drug candidates. The electron-withdrawing nature of the difluoromethyl group can enhance interactions with biological targets, leading to more potent and selective drugs. Moreover, recent advances in synthetic methodologies have made it easier to incorporate this group into complex molecular frameworks, further expanding its utility.

In the context of modern drug discovery, 2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-4-acetonitrile exemplifies the importance of rational molecular design. By leveraging the inherent properties of this compound, researchers can develop novel scaffolds with optimized pharmacokinetic profiles. This approach aligns with the broader trend toward precision medicine, where drugs are tailored to individual patient needs based on their unique biological characteristics.

The hydroxyl group at the 6-position of the pyridine ring adds another layer of complexity and functionality. This hydroxyl moiety can participate in hydrogen bonding interactions, which are crucial for stabilizing protein-ligand complexes. Such interactions are often essential for achieving high-affinity binding between a drug candidate and its target. Additionally, the hydroxyl group can be further modified through various chemical reactions, such as etherification or esterification, to fine-tune solubility and bioavailability.

Recent studies have also highlighted the potential of this compound in addressing emerging therapeutic challenges. For example, researchers have explored its utility in developing treatments for neurological disorders characterized by aberrant protein aggregation. The pyridine core and its associated functional groups provide a scaffold that can interact with amyloid-beta plaques or other pathological deposits associated with neurodegenerative diseases. By modulating these interactions, it may be possible to slow down disease progression and alleviate symptoms.

The acetonitrile group at the 4-position serves as an important leaving group or handle for further derivatization. This moiety can be easily replaced through nucleophilic substitution reactions, allowing chemists to introduce a wide range of functional groups at this position. Such modifications can enhance solubility, improve cell permeability, or introduce specific pharmacological properties. The versatility of this compound underscores its value as a synthetic intermediate in medicinal chemistry.

In conclusion, 2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-4-acetonitrile (CAS No. 1805401-87-9) is a multifaceted chemical entity with significant potential in drug discovery and development. Its unique structural features enable diverse chemical modifications, making it a valuable tool for designing novel therapeutic agents. The combination of reactive handles like the chloromethyl group and pharmacologically relevant substituents such as the difluoromethyl moiety positions this compound at the forefront of modern medicinal chemistry research.

Ongoing studies continue to uncover new applications for this compound across various therapeutic areas. As synthetic methodologies evolve and our understanding of biological targets deepens, it is likely that 2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-4-acetonitrile will play an increasingly important role in shaping the future of pharmaceutical innovation.